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Compound of Interest

Compound Name: Dimethoxymethanamine

Cat. No.: B3180651

For Researchers, Scientists, and Drug Development Professionals

Introduction

N,N-Dimethylformamide dimethyl acetal (DMF-DMA), systematically known as 1,1-dimethoxy-
N,N-dimethylmethanamine, is a versatile and highly reactive organic reagent with significant
applications in synthetic chemistry, particularly in the pharmaceutical industry. Its utility as a
building block for heterocyclic compounds, a methylating agent, and a formylating agent makes
it an indispensable tool in the synthesis of complex molecular architectures and active
pharmaceutical ingredients (APIs). This guide provides an in-depth overview of its chemical
properties, synthesis, and applications, with a focus on its role in drug discovery and
development.

Chemical Identity and Properties
CAS Number: 4637-24-5[1][2][3][4][5][6]

Chemical Structure:

Molecular Formula: CsH13NO2[2][4][6]

Synonyms: 1,1-Dimethoxy-N,N-dimethylmethanamine, DMFDMA, 1,1-
Dimethoxytrimethylamine[2]
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Quantitative Data

The physical and chemical properties of N,N-Dimethylformamide dimethyl acetal are
summarized in the table below for easy reference.

Property Value Reference
Molecular Weight 119.16 g/mol [2][41[5]
Appearance Colorl.ess' to almost colorless
clear liquid
Density 0.897 g/mL at 25 °C [3]
Boiling Point 102-103 °C at 720 mmHg
Refractive Index n20/D 1.396
Flash Point 45 °F [3]

Experimental Protocols
Synthesis of N,N-Dimethylformamide Dimethyl Acetal

A common laboratory-scale synthesis of N,N-Dimethylformamide dimethyl acetal involves the
reaction of N,N-dimethylformamide (DMF) with dimethyl sulfate to form an iminium salt, which
is then treated with a base.[7]

Materials:

N,N-Dimethylformamide (DMF)

Dimethyl sulfate

Sodium methoxide

Anhydrous organic solvent (e.g., isoparaffin, solvent naphtha)[7]

Procedure:
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e Formation of the Iminium Salt: N,N-Dimethylformamide is reacted with dimethyl sulfate in a
suitable solvent. This reaction is typically exothermic and should be performed with cooling
to maintain control over the reaction temperature. The product of this step is the intermediate
iminium salt.[7]

e Reaction with Sodium Methoxide: The iminium salt is then reacted with a dispersion of solid
sodium methoxide in an organic solvent. The reaction temperature is maintained between
20-30 °C.[7]

o Work-up and Purification: After the reaction is complete, the solid byproducts are removed by
filtration. The filtrate, containing the crude N,N-Dimethylformamide dimethyl acetal, is then
purified by fractional distillation under reduced pressure to yield the final product.[7]

Role in Drug Development and Organic Synthesis

N,N-Dimethylformamide dimethyl acetal is a key reagent in the synthesis of a wide variety of
heterocyclic compounds, many of which form the core structures of pharmaceuticals.[8][9][10]
Its primary role is as a one-carbon (C1) synthon, enabling the introduction of a formyl group or
a dimethylaminomethylene group into a molecule.[5][11]

One of its most significant applications is in the formation of enamines from compounds
containing active methylene groups.[5] These enamines are versatile intermediates that can be
used to construct various heterocyclic systems such as pyridines, pyrimidines, and pyrazoles.
[11] For example, DMF-DMA is instrumental in the synthesis of pyridine derivatives that have
shown potent inhibitory activity against PI3 kinase isoforms, which are important targets in
cancer therapy.[8][10]

Furthermore, DMF-DMA is utilized for the methylation of phenols, thiols, and carboxylic acids,
providing a convenient method for the protection of these functional groups or for the synthesis
of desired target molecules.[5]

Mandatory Visualizations
Reaction of DMF-DMA with an Active Methylene
Compound
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The following diagram illustrates the general reaction of N,N-Dimethylformamide dimethyl
acetal with a compound containing an active methylene group (flanked by two electron-
withdrawing groups, R and R’) to form a reactive enamine intermediate.

Reactants
N,N-Dimethylformamide Active Methylene Compound
dimethyl acetal (R-CH2-R")
+
Products

Enamine Intermediate

(R-C(=CH-N(CH3)2)-R)

Methanol (x2)

Click to download full resolution via product page

Caption: Formation of an enamine from DMF-DMA and an active methylene compound.

Synthetic Utility in Heterocyclic Chemistry

The enamine intermediates generated from the reaction of DMF-DMA are pivotal in the
construction of various heterocyclic scaffolds, which are prevalent in medicinal chemistry.
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Caption: Synthetic pathway from DMF-DMA to APIs via heterocyclic intermediates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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